7-benzyl-3-methyl-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-benzyl-3-methyl-8-[4-[(2-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C25H28N6O2/c1-18-8-6-7-11-20(18)17-29-12-14-30(15-13-29)24-26-22-21(23(32)27-25(33)28(22)2)31(24)16-19-9-4-3-5-10-19/h3-11H,12-17H2,1-2H3,(H,27,32,33)
• InChI Key: BZXWXKONNYSRSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)C3=NC4=C(N3CC5=CC=CC=C5)C(=O)NC(=O)N4C
• Molecular Formula: C25H28N6O2
• Molecular Weight: 444.5 g/mol

Description

7-benzyl-3-methyl-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H28N6O2 and its molecular weight is 444.539. The purity is usually 95%.
BenchChem offers high-quality 7-benzyl-3-methyl-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-benzyl-3-methyl-8-(4-(2-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has focused on synthesizing novel derivatives and exploring their chemical properties. For example, novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives have been prepared as ABC ring models of saframycins, showcasing the compound's utility in synthesizing complex molecular structures (N. Saito et al., 1997).

Molecular Structure and Analysis

• Studies on the molecular geometry of related compounds reveal their planar structure and conformational preferences, providing a basis for understanding their interactions and reactivity. The detailed analysis of molecular structures aids in the design of compounds with specific properties and functions (Z. Karczmarzyk et al., 1995).

Biological Activity and Therapeutic Potential

• Some derivatives have shown significant biological activity, including cardiovascular benefits and potential as antiproliferative agents. Research into these activities opens pathways for developing new therapeutic agents targeting specific diseases (G. Chłoń-Rzepa et al., 2004).

Antimicrobial and Antiviral Activities

• Derivatives have demonstrated modest antiviral activity against influenza A (H1N1) virus, highlighting their potential as antiviral agents. Such studies are crucial for discovering new drugs to combat viral infections (Pei-Pei Wang et al., 2013).

Targeting Mycobacterium tuberculosis

• Synthesis of purine linked piperazine derivatives aimed at inhibiting Mycobacterium tuberculosis showcases the compound's application in tackling bacterial infections, particularly tuberculosis. This research is pivotal in the ongoing fight against antibiotic-resistant bacteria (Srihari Konduri et al., 2020).